Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]-

• IUPAC Name: 4-methyl-2-[(1-methylbenzimidazol-2-yl)diazenyl]phenol
• InChI: InChI=1S/C15H14N4O/c1-10-7-8-14(20)12(9-10)17-18-15-16-11-5-3-4-6-13(11)19(15)2/h3-9,20H,1-2H3
• InChI Key: FPTAILLTZVMOBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)N=NC2=NC3=CC=CC=C3N2C
• Molecular Formula: C15H14N4O
• DSSTOX Substance ID: DTXSID60425694
• Molecular Weight: 266.30 g/mol
• CAS RN: 65446-32-4

Description

Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]-, also known as Methyl Red, is a pH indicator used in microbiology to identify bacteria that produce and maintain stable acidic byproducts. It is a red powder that is soluble in water and ethanol, and it is commonly used in laboratory experiments to measure pH changes.

Mechanism of Action

Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red works by changing color in response to changes in pH. When the pH of a solution is below 4.4, Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red turns red, indicating the presence of acidic byproducts. The mechanism of action of Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red is based on the fact that the protonated form of the indicator is red, while the deprotonated form is yellow.
Biochemical and Physiological Effects:
Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red has no known biochemical or physiological effects on humans. It is not used as a drug or medication, and there is no evidence to suggest that it has any significant health effects.

Advantages and Limitations for Lab Experiments

Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red has several advantages and limitations for laboratory experiments. Some of the advantages include:
1. It is a simple and inexpensive method for measuring pH changes.
2. It is highly sensitive to changes in pH, making it useful for detecting small changes in acidity.
3. It is easy to use and does not require specialized equipment.
Some of the limitations of Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red include:
1. It is not effective at measuring pH changes in solutions with a pH above 5.2.
2. It can be affected by other factors, such as the presence of organic compounds or buffers.
3. It is not a quantitative method for measuring pH changes, and it is only useful for qualitative analysis.

Future Directions

There are several future directions for research involving Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red. Some of these include:
1. Developing new methods for detecting bacterial infections using Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red.
2. Investigating the potential use of Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red in environmental monitoring and remediation.
3. Studying the effects of Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red on bacterial growth and metabolism.
4. Developing new pH indicators with improved sensitivity and specificity.

Scientific Research Applications

Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red is commonly used in microbiology to identify bacteria that produce and maintain stable acidic byproducts. It is also used in analytical chemistry to determine the pH of a solution. In addition, Phenol, 4-methyl-2-[(1-methyl-1H-benzimidazol-2-yl)azo]- Red has been used in a variety of scientific research studies, including:
1. Determining the effectiveness of antimicrobial agents against bacterial biofilms.
2. Investigating the mechanism of action of antibiotics.
3. Studying the effects of environmental factors on bacterial growth and metabolism.
4. Developing new methods for detecting bacterial infections.